Cas no 111832-40-7 (Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester)

Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester structure
111832-40-7 structure
Product Name:Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
CAS No:111832-40-7
MF:C14H18O2
MW:218.291524410248
CID:129423
PubChem ID:14789255
Update Time:2025-04-18

Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, a-methylene-, 1,1-dimethylethylester
    • 2-BENZYL ACRYLIC ACID TER-BUTYL ESTER
    • tert-butyl 2-benzylprop-2-enoate
    • 1-(tert-butoxycarbonyl)-1-benzylethene
    • 2-Benzyl Acrylic acid tert-butyl ester
    • ACMC-20mev9
    • AGN-PC-002K1H
    • CTK4A7542
    • SureCN4976027
    • t-butyl 2-benzylacrylate
    • tert-butyl 2-benzylacrylate
    • DTXSID30564044
    • SCHEMBL4976027
    • 111832-40-7
    • AKOS015890416
    • Inchi: 1S/C14H18O2/c1-11(13(15)16-14(2,3)4)10-12-8-6-5-7-9-12/h5-9H,1,10H2,2-4H3
    • InChI Key: LVHOUHSAOSOKQK-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 218.13074
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 3.12700
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